2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid

• IUPAC Name: 2-[3-[[2-(cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid
• InChI: InChI=1S/C16H19NO3/c18-15(10-12-5-2-1-3-6-12)17-14-8-4-7-13(9-14)11-16(19)20/h4-5,7-9H,1-3,6,10-11H2,(H,17,18)(H,19,20)
• InChI Key: TVLMMMFOELZVSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CC(=O)NC2=CC=CC(=C2)CC(=O)O
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid, also known as CHAA, is a chemical compound that has been extensively studied in the field of medicinal chemistry. CHAA has been investigated for its potential therapeutic applications due to its ability to act as an anti-inflammatory agent and as an inhibitor of nitric oxide production.

Mechanism of Action

The anti-inflammatory effects of 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid are thought to be due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Additionally, 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins, which are known to play a role in inflammation.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory effects, 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid has been shown to have a number of other biochemical and physiological effects. It has been shown to have antioxidant properties and to inhibit the activity of enzymes involved in the production of reactive oxygen species. Additionally, 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid is that it has been extensively studied, and its mechanism of action is relatively well-understood. Additionally, 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid has been shown to have a good safety profile in animal studies. However, one limitation of 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid is that it is not very soluble in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid. One area of interest is the development of more potent and selective inhibitors of nitric oxide production. Additionally, there is interest in investigating the potential of 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid as a treatment for other inflammatory conditions, such as asthma and inflammatory bowel disease. Finally, there is interest in exploring the potential of 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid as a treatment for pain, either alone or in combination with other analgesic agents.

Synthesis Methods

The synthesis of 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid involves a multi-step process that begins with the reaction of 2-aminophenylacetic acid with cyclohexenone to form a Schiff base. This Schiff base is then reduced to the corresponding amine, which is subsequently acetylated to yield the final product, 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid.

Scientific Research Applications

2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid has been studied extensively for its potential therapeutic applications in a variety of diseases. It has been shown to have anti-inflammatory effects in animal models of arthritis and colitis. Additionally, 2-[3-[[2-(Cyclohexen-1-yl)acetyl]amino]phenyl]acetic acid has been investigated for its potential use as an inhibitor of nitric oxide production, which has implications for the treatment of sepsis and other inflammatory conditions.